Cas no 18929-90-3 (((7aR)-(7ar)-Hexahydropyrrolizin-1c-yl)-methanol)

((7aR)-(7ar)-Hexahydropyrrolizin-1c-yl)-methanol structure
18929-90-3 structure
Product Name:((7aR)-(7ar)-Hexahydropyrrolizin-1c-yl)-methanol
CAS No:18929-90-3
MF:C8H15NO
MW:141.210802316666
CID:2058881
PubChem ID:11126361
Update Time:2025-04-21

((7aR)-(7ar)-Hexahydropyrrolizin-1c-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • ((7aR)-(7ar)-Hexahydropyrrolizin-1c-yl)-methanol
    • (+)-laburnine
    • (+)-trachelanthamidine
    • Laburnin
    • Laburnine
    • Trachelanthamidin
    • trachelanthamidine
    • Lindelofidine
    • B8448092FP
    • 1H-Pyrrolizine-1-methanol, hexahydro-, (1R,7aR)-
    • 1H-Pyrrolizine-1-methanol, hexahydro-, (1R-trans)-
    • UNII-724IZ218GL
    • (+)-Lindelofidine
    • 488-06-2
    • 1H-Pyrrolizine-1-methanol, hexahydro-, trans-
    • 18929-90-3
    • (+/-)-Isoretronecanol
    • Isoretronecanol, (+)-
    • 1H-Pyrrolizine-1-methanol, hexahydro-, (1R,7aR)-rel-
    • UNII-B8448092FP
    • (+)-Isoretronecanol
    • Isoretronecanol, (+/-)-
    • 724IZ218GL
    • Inchi: 1S/C8H15NO/c10-6-7-3-5-9-4-1-2-8(7)9/h7-8,10H,1-6H2/t7-,8+/m0/s1
    • InChI Key: LOFDEIYZIAVXHE-JGVFFNPUSA-N
    • SMILES: OC[C@@H]1CCN2CCC[C@@H]21

Computed Properties

  • Exact Mass: 141.115
  • Monoisotopic Mass: 141.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 0.5
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